Cas no 2680703-15-3 (4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid)

• Product Name: 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid
• CAS No: 2680703-15-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5647865
• PubChem ID: 165912633
• Update Time: 2025-05-27

4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281459
• 4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}propan-2-yl)benzoic acid
• 2680703-15-3
• 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid

• Inchi： 1S/C14H17NO4/c1-4-9-19-13(18)15-14(2,3)11-7-5-10(6-8-11)12(16)17/h4-8H,1,9H2,2-3H3,(H,15,18)(H,16,17)
• InChI Key： FQZLEVSKBIZTTQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C)(C)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid

Comprehensive Overview of 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid (CAS No. 2680703-15-3)

4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid, with the CAS number 2680703-15-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a benzoic acid core with a prop-2-en-1-yloxy carbonylamino functional group, making it a versatile intermediate for synthesizing advanced polymers, drug candidates, and bioactive molecules. Its carbamate linkage and allyl ether moiety offer reactive sites for further chemical modifications, aligning with the growing demand for customizable building blocks in drug discovery and polymer chemistry.

In recent years, the scientific community has shown increasing interest in 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid due to its potential applications in targeted drug delivery systems and biodegradable materials. Researchers are exploring its role in designing pH-responsive carriers, a hot topic in oncology and chronic disease treatment. The compound’s allyl group enables click chemistry reactions, a technique frequently searched in AI-driven literature databases, facilitating rapid conjugation with biomolecules or nanoparticles. This aligns with the trend of green chemistry and sustainable synthesis, as the compound’s modular design reduces waste generation during derivatization.

The structural attributes of CAS 2680703-15-3 also make it relevant to peptide mimetics and small-molecule inhibitors, addressing frequent queries about "next-generation therapeutics" in search engines. Its benzoic acid segment provides hydrogen-bonding capacity, critical for protein-ligand interactions, while the propan-2-yl spacer enhances solubility—a key concern in formulation development. Analytical techniques like HPLC and NMR (common keywords in analytical chemistry searches) are essential for characterizing this compound’s purity, given its potential use in high-value applications.

From an industrial perspective, 4-(2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)benzoic acid is being investigated for photopolymerization applications, a trending topic in 3D printing and coatings. The allyloxy carbonyl group can participate in radical reactions under UV light, making it a candidate for photo-crosslinkable resins. This connects to user searches on "smart materials" and "light-curable adhesives," highlighting its cross-disciplinary relevance. Stability studies under varying temperatures and pH conditions—frequently asked questions in supplier forums—are crucial to ensure its performance in end-use scenarios.

In summary, CAS 2680703-15-3 represents a multifaceted compound bridging gaps between medicinal chemistry and advanced materials. Its design caters to contemporary needs like precision medicine, environmentally friendly synthesis, and functional material innovation. As research progresses, this compound may emerge as a cornerstone in developing technologies aligned with global sustainability goals and personalized healthcare demands.